Cas no 494868-82-5 (6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester)

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester is a benzofuran derivative characterized by the presence of a hydroxy group at the 4-position and an ethyl ester functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a precursor or intermediate in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. The hydroxy group provides a reactive site for derivatization, enabling selective functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry and material science, where precise molecular design is critical.
6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester structure
494868-82-5 structure
Product Name:6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester
CAS No:494868-82-5
MF:C11H10O4
MW:206.194703578949
CID:1066926
PubChem ID:11344757
Update Time:2025-06-09

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester
    • ethyl 4-hydroxybenzofuran-6-carboxylate
    • 4-Hydroxy-benzofuran-6-carboxylic acid ethyl ester
    • DB-220618
    • XKUVIEFJHIXZRX-UHFFFAOYSA-N
    • ethyl 4-hydroxy-1-benzofuran-6-carboxylate
    • 494868-82-5
    • SCHEMBL642064
    • MDL： MFCD24445484
    • Inchi： 1S/C11H10O4/c1-2-14-11(13)7-5-9(12)8-3-4-15-10(8)6-7/h3-6,12H,2H2,1H3
    • InChI Key： XKUVIEFJHIXZRX-UHFFFAOYSA-N
    • SMILES： O1C=CC2C(=CC(C(=O)OCC)=CC1=2)O

Computed Properties

  • Exact Mass: 206.0579
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 59.67

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1539153-5g
Ethyl 4-hydroxybenzofuran-6-carboxylate
 494868-82-5 98%
5g
 ￥12327.00 2024-05-11

6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Related Literature

Related Categories

494868-82-5 (6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.